N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide

• Molecular Formula: C12H12BrN3O3
• Molecular Weight: 326.15 g/mol
• IUPAC Name: N//'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide
• InChI: InChI=1S/C12H12BrN3O3/c1-12(2,19)11(18)16-15-9-7-5-6(13)3-4-8(7)14-10(9)17/h3-5,19H,1-2H3,(H,16,18)(H,14,15,17)
• InChI Key: GMWSMWSVXCDPMY-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C(=O)NNC1=C2C=C(C=CC2=NC1=O)Br)O

Description

N-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide, also known as BIPH, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BIPH is a hydrazide derivative of indole-3-acetic acid, which is a plant hormone that regulates growth and development.

Mechanism of Action

The mechanism of action of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide is not fully understood, but it is believed to involve the modulation of ROS levels, which play a crucial role in various physiological processes. N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide has been shown to decrease ROS levels in cells, which may contribute to its anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide has been shown to have various biochemical and physiological effects, including the inhibition of ROS production, the modulation of plant growth and development, and the suppression of inflammation and tumor growth. N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide has also been shown to have antioxidant properties, which may contribute to its protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide is its versatility in scientific research applications, including as a fluorescent probe and as a modulator of physiological processes. N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide is also relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide, including the optimization of its synthesis method, the exploration of its potential as a drug candidate, and the investigation of its mechanism of action in various physiological processes. N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide may also have potential applications in the fields of agriculture and biotechnology, as a modulator of plant growth and development.

Synthesis Methods

The synthesis of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide involves the reaction of 5-bromo-2-oxoindole-3-acetic acid with 2-hydroxy-2-methylpropanehydrazide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The yield of N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide has been used in various scientific research applications, including as a fluorescent probe for imaging of reactive oxygen species (ROS) and as a modulator of plant growth and development. N'-(5-bromo-2-oxoindol-3-yl)-2-hydroxy-2-methylpropanehydrazide has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for drug development.